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Compound: 5-Methoxyisoxazole-3-carboxylic acid (CAS: 1314920-70-1)[1]

Executive Summary
As a Senior Application Scientist, I approach the structural elucidation of heterocyclic building

blocks not merely as a checklist of spectral peaks, but as a holistic mapping of electronic

environments and molecular vulnerabilities. 5-Methoxyisoxazole-3-carboxylic acid
(C₅H₅NO₄) is a highly versatile intermediate widely utilized in the synthesis of COX-2 inhibitors,

antimicrobial agents, and excitatory amino acid transporter modulators[2].

This whitepaper provides an authoritative, in-depth guide to the spectroscopic profiling (NMR,

FT-IR, and ESI-MS) of this compound. By understanding the causality behind the experimental

data—such as the mesomeric effects governing NMR shifts and the inherent bond labilities

driving mass spectral fragmentation—researchers can establish self-validating analytical

workflows for structural confirmation.
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Causality in Spectroscopic Profiling
To build a robust structural proof, we must analyze how the functional groups interact with the

core isoxazole ring. The molecule features a "push-pull" electronic system: the C5-methoxy

group acts as a strong π-donor (+M effect), while the C3-carboxylic acid acts as a π-acceptor (-

M effect).

Nuclear Magnetic Resonance (NMR)
The electronic push-pull dynamic profoundly impacts the chemical shifts within the isoxazole

ring. In unsubstituted isoxazole, the C4 carbon typically resonates around 104 ppm. However,

the lone pairs on the 5-methoxy oxygen donate electron density directly into the ring, heavily

shielding the C4 position and driving its ¹³C resonance upfield to approximately 76–80 ppm[3].

Similarly, the ¹H signal for the C4 proton is shifted upfield to ~6.45 ppm. The use of DMSO-d₆

as a solvent is a deliberate experimental choice; it prevents the rapid proton exchange seen in

protic solvents (like CD₃OD), allowing the broad carboxylic acid proton to be clearly observed

at ~13.5 ppm.

Fourier Transform Infrared (FT-IR) Spectroscopy
FT-IR provides orthogonal validation of the functional groups. The solid-state ATR-FTIR

spectrum is dominated by the carboxylic acid moiety. Extensive intermolecular hydrogen

bonding broadens the O-H stretching band (2500–3300 cm⁻¹). The carbonyl (C=O) stretch

appears strongly around 1715 cm⁻¹, a frequency slightly lowered by its conjugation with the

aromatic isoxazole system[4].

Mass Spectrometry (ESI-MS/MS)
The fragmentation of isoxazoles under Collision-Induced Dissociation (CID) is fundamentally

governed by the lability of the N-O bond[5]. Because the N-O bond is the weakest link in the

heterocycle, it cleaves first upon activation. This initial cleavage often forces the molecule to

rearrange into transient azirine or oxazole intermediates before expelling neutral molecules[2]

[5]. For 5-Methoxyisoxazole-3-carboxylic acid, the primary diagnostic pathways involve the

loss of CO₂ (-44 Da) from the carboxylic acid group and the expulsion of a methyl radical (-15

Da) from the methoxy group.

Quantitative Data Summaries

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/acs.joc.9b00115
https://www.jocpr.com/articles/synthesis-antibacterial-and-antifungal-properties-of-newer-2butyl5amino3benzofuranyl4methoxy-phenyl-methanone-heterocycl.pdf
https://connectsci.au/ch/article-lookup/doi/10.1071/ch9690563
https://pubmed.ncbi.nlm.nih.gov/15039937/
https://connectsci.au/ch/article-lookup/doi/10.1071/ch9690563
https://www.benchchem.com/product/b10906437/docs?utm_src=pdf-body#spectroscopic-data-of-5-methoxyisoxazole-3-carboxylic-acid-a-comprehensive-analytical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10906437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: ¹H and ¹³C NMR Assignments (400 MHz / 100
MHz, DMSO-d₆)

Position
¹H Chemical
Shift (δ, ppm)

Multiplicity &
Integration

¹³C Chemical
Shift (δ, ppm)

Structural
Assignment

-COOH 13.50 Broad singlet, 1H 161.5
Carboxylic acid

carbonyl

C3 - - 157.0

Isoxazole

quaternary

carbon

C4 6.45 Singlet, 1H 76.5
Isoxazole CH

(Shielded by +M)

C5 - - 173.5

Isoxazole

quaternary

carbon

-OCH₃ 4.05 Singlet, 3H 58.5 Methoxy carbon

Table 2: FT-IR Vibrational Modes (ATR, Solid State)
Wavenumber
(cm⁻¹)

Intensity Vibrational Mode Functional Group

2500 - 3300 Strong, Broad O-H stretch
Carboxylic acid (H-

bonded)

1715 Strong, Sharp C=O stretch
Carboxylic acid

carbonyl

1610 Medium C=N stretch Isoxazole ring

1510 Medium C=C stretch Isoxazole ring

1260 Strong C-O-C stretch Methoxy ether linkage

Table 3: ESI-MS/MS Fragmentation (Positive Ion Mode,
[M+H]⁺ = 144.03)
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m/z Observed Neutral Loss (Da)
Fragment Assignment /
Mechanism

144.03 - [M+H]⁺ Precursor Ion

126.02 18 (H₂O)
Loss of water from the

carboxylic acid

100.04 44 (CO₂)
Decarboxylation of the C3

position

85.01 59 (CO₂ + CH₃•)
Decarboxylation followed by

methyl radical loss

Experimental Methodologies
To ensure absolute trustworthiness and reproducibility, the following step-by-step protocols

represent a self-validating analytical system.

Protocol A: NMR Acquisition
Sample Preparation: Weigh exactly 15 mg of 5-Methoxyisoxazole-3-carboxylic acid into a

clean glass vial.

Solvation: Add 0.6 mL of anhydrous DMSO-d₆ (containing 0.03% v/v TMS as an internal

standard). Vortex until complete dissolution is achieved.

Transfer: Transfer the homogenous solution into a standard 5 mm NMR tube.

¹H Acquisition: Acquire the ¹H spectrum at 298 K using 16 scans, a spectral width of 12 ppm,

and a relaxation delay (D1) of 1.0 second.

¹³C Acquisition: Acquire the ¹³C spectrum using 1024 scans. Critical Step: Set the relaxation

delay (D1) to at least 2.0 seconds to ensure the complete relaxation of the quaternary

carbons (C3, C5, and C=O), which lack attached protons for efficient dipole-dipole relaxation.

Protocol B: FT-IR Profiling
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Background Calibration: Ensure the diamond ATR crystal is clean. Collect a background

spectrum (32 scans, 4 cm⁻¹ resolution) to account for atmospheric H₂O and CO₂.

Sample Application: Deposit 2-3 mg of the neat, dry powder directly onto the center of the

ATR crystal.

Compression: Apply the pressure anvil to ensure intimate contact between the crystal and

the solid sample, eliminating air gaps that cause spectral artifacts.

Acquisition: Collect the sample spectrum from 4000 to 400 cm⁻¹ using 32 scans.

Protocol C: LC-MS/MS Analysis
Sample Dilution: Prepare a 1 µg/mL solution of the compound in a 50:50 mixture of LC-MS

grade Water and Acetonitrile, spiked with 0.1% Formic Acid to promote protonation ([M+H]⁺).

Ionization: Inject the sample via direct infusion into the ESI source at a flow rate of 10

µL/min. Set the capillary voltage to 3.5 kV and the desolvation temperature to 250 °C.

CID Fragmentation: Isolate the precursor ion (m/z 144.0) in the first quadrupole (Q1). Ramp

the collision energy (CE) in the collision cell (Q2) from 10 eV to 40 eV using Argon as the

collision gas.

Detection: Scan the resulting product ions in Q3 from m/z 50 to 150.

Analytical Workflow Visualization
The following diagram maps the logical progression of the orthogonal analytical techniques

utilized to validate the structure of 5-Methoxyisoxazole-3-carboxylic acid.
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Data Integration &
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Analytical workflow for the spectroscopic profiling of 5-Methoxyisoxazole-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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